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Compound of Interest

Compound Name: FLUORAD FC-100

Cat. No.: B1174708

An In-depth Technical Guide to the Physical and Chemical Properties of FLUORAD FC-100
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available physical and chemical properties of
FLUORAD FC-100, a fluorochemical surfactant. It is important to note that "FLUORAD FC-
100" is an obsolete trade name for a 3M product, and there is conflicting information in publicly
available sources regarding its precise chemical identity.[1] Researchers should exercise
caution and verify the identity of any material designated as FLUORAD FC-100.

Some sources identify FLUORAD FC-100 with CAS number 147335-40-8 and describe it as a
non-fluorinated, guanidine-based compound.[2] Conversely, other reputable sources classify it
as a fluorochemical surfactant, with some specifying it as perfluorooctanesulfonate (PFOS) or a
related fluoroalkyl sulfonate salt.[2][3] The data presented herein is a compilation from sources
associated with the "FLUORAD FC-100" designation.

Physical and Chemical Properties

The following tables summarize the reported physical and chemical data for FLUORAD FC-
100. These properties are consistent with its application as a surfactant in various industrial
and laboratory settings.[4]

General Characteristics
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Property Value References
CAS Number 147335-40-8 [5][6]
Physical Form Viscous liquid [1]

Color Dark amber [1]

Odor Mild [1]

Quantitative Data

Property Value References
Density 1.100 g/cm3 [6]

Initial Boiling Point 98 °C [1][6]

pH 8.2-8.6 [1]

Approximately 17 mmHg at 20
Vapor Pressure [1]
°C (calculated)

Water Solubility Complete [1]

Flash Point > 100 °C (Setaflash) [1]

Experimental Protocols

Detailed experimental methodologies for the determination of the properties listed above are
not provided in the available technical data sheets or safety data sheets. It is standard practice
for such documents to report the properties without detailing the specific testing protocols (e.g.,
ASTM, OECD guidelines) employed.

Logical Relationships and Workflows

As FLUORAD FC-100 is a functional chemical (a surfactant) rather than a therapeutic agent, it
does not have associated biological signaling pathways. Instead, the following diagrams
illustrate the logical relationship between its chemical nature and its function, and a general
workflow for its safe handling in a laboratory environment.
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Figure 1. Structure-Function Relationship of a Fluorosurfactant

Click to download full resolution via product page

Caption: A diagram illustrating the core principle of fluorosurfactants.
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Figure 2. General Experimental Workflow
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Caption: A generalized workflow for the safe laboratory handling of chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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